Cas no 2229560-96-5 (3-amino-1-(4-bromo-3-nitrophenyl)propan-1-one)

• Product Name: 3-amino-1-(4-bromo-3-nitrophenyl)propan-1-one
• CAS No: 2229560-96-5
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 6321102
• PubChem ID: 165687479
• Update Time: 2025-10-30

3-amino-1-(4-bromo-3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-bromo-3-nitrophenyl)propan-1-one
• EN300-1922160
• 2229560-96-5

• Inchi： 1S/C9H9BrN2O3/c10-7-2-1-6(9(13)3-4-11)5-8(7)12(14)15/h1-2,5H,3-4,11H2
• InChI Key： FSEXMPIMZFTRQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(CCN)=O

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.9Ų

Additional information on 3-amino-1-(4-bromo-3-nitrophenyl)propan-1-one

Introduction to 3-Amino-1-(4-Bromo-3-Nitrophenyl)propan-1-one (CAS No. 2229560-96-5)

3-Amino-1-(4-bromo-3-nitrophenyl)propan-1-one, with the CAS number 2229560-96-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a bromo substituent, and a nitro group attached to a phenyl ring. These functional groups contribute to its diverse chemical reactivity and biological activity, making it a valuable candidate for various research endeavors.

The chemical structure of 3-amino-1-(4-bromo-3-nitrophenyl)propan-1-one can be represented as follows: C₁₀H₁₀BrN₃O₃. The presence of the bromo and nitro groups imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The amino group, on the other hand, provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced properties.

In the context of medicinal chemistry, 3-amino-1-(4-bromo-3-nitrophenyl)propan-1-one has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 3-amino-1-(4-bromo-3-nitrophenyl)propan-1-one has also shown promise in cancer research. A 2021 study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound could selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell survival and proliferation.

The synthesis of 3-amino-1-(4-bromo-3-nitrophenyl)propan-1-one typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 4-bromo-3-nitrobenzaldehyde with an appropriate amine followed by a condensation step to form the final product. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final compound, making optimization an essential aspect of its synthesis.

In addition to its potential therapeutic applications, 3-amino-1-(4-bromo-3-nitrophenyl)propan-1-one has also been studied for its use as a building block in the synthesis of more complex molecules. Its versatile functional groups make it an attractive starting material for the preparation of libraries of compounds for high-throughput screening. This approach has been employed in drug discovery programs to identify novel compounds with desired biological activities.

The safety profile of 3-amino-1-(4-bromo-3-nitrophenyl)propan-1-one is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further investigations are needed to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, 3-amino-1-(4-bromo-3-nitrophenyl)propan-1-one (CAS No. 2229560-96-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential benefits and optimize its properties for clinical use.